![molecular formula C24H29N3O5S2 B2722874 (Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide CAS No. 533869-00-0](/img/structure/B2722874.png)
(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
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Description
(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C24H29N3O5S2 and its molecular weight is 503.63. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Screening
The compound is involved in the synthesis of bioactive molecules with various functional groups. It has been used in the creation of compounds for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. This highlights its potential in the development of new pharmacological agents (Patel et al., 2009).
Anticancer Properties
Studies have shown the use of related compounds in synthesizing Co(II) complexes with notable fluorescence properties and anticancer activity. These complexes have been evaluated for in vitro cytotoxicity in human breast cancer cell lines (Vellaiswamy & Ramaswamy, 2017).
Antimicrobial Activity
The compound has played a role in the synthesis of novel fluoro-substituted sulphonamide benzothiazole comprising thiazole, which was evaluated for antimicrobial activities. The results indicate a potential for the development of potent biodynamic agents with broad-spectrum antimicrobial properties (Jagtap et al., 2010).
In Vitro Antitumor Activity
Some derivatives have been synthesized and investigated for their antitumor activities using protocols like the National Cancer Institute's disease-oriented antitumor screen. They have shown promise as templates for future antitumor agents (Al-Obaid et al., 2009).
Acetylcholinesterase Inhibition
It has been used in the development of inhibitors of acetylcholinesterase, indicating its potential in studies related to neurodegenerative diseases and related brain functions (Brown-Proctor et al., 1999).
Properties
IUPAC Name |
4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-ethoxy-3-ethyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N3O5S2/c1-5-27-22-20(31-6-2)8-7-9-21(22)33-24(27)25-23(28)18-10-12-19(13-11-18)34(29,30)26-14-16(3)32-17(4)15-26/h7-13,16-17H,5-6,14-15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHFUMDRRTNGCJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CC(OC(C4)C)C)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
503.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.